Cas no 1040661-98-0 (N-(2,5-dichlorophenyl)-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide)

• Product Name: N-(2,5-dichlorophenyl)-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide
• CAS No: 1040661-98-0
• MF: C₁₂H₉Cl₂N₃O₂
• MW: 298.124760389328
• CID: 6231397
• PubChem ID: 42161819
• Update Time: 2025-10-21

N-(2,5-dichlorophenyl)-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,5-dichlorophenyl)-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide
• N-(2,5-dichlorophenyl)-1-methyl-6-oxopyridazine-3-carboxamide
• F5319-0125
• AKOS008477684
• 1040661-98-0

• Inchi： 1S/C12H9Cl2N3O2/c1-17-11(18)5-4-9(16-17)12(19)15-10-6-7(13)2-3-8(10)14/h2-6H,1H3,(H,15,19)
• InChI Key： QFIPBVKZAHGJRX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1NC(C1C=CC(N(C)N=1)=O)=O)Cl

Computed Properties

• Exact Mass: 297.0071819g/mol
• Monoisotopic Mass: 297.0071819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 61.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(2,5-dichlorophenyl)-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide

N-(2,5-Dichlorophenyl)-1-Methyl-6-Oxo-1,6-Dihydropyridazine-3-Carboxamide: A Comprehensive Overview

The compound N-(2,5-dichlorophenyl)-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide (CAS No. 1040661-98-0) is a highly specialized organic compound with a complex structure and diverse applications. This compound belongs to the class of pyridazinones, which are known for their unique chemical properties and potential biological activities. The molecule consists of a pyridazine ring system substituted with a dichlorophenyl group, a methyl group, and a carboxamide moiety. These structural features contribute to its stability, reactivity, and functionality in various chemical and biochemical contexts.

Recent studies have highlighted the significance of pyridazinone derivatives in drug discovery and material science. For instance, researchers have explored the potential of N-(2,5-dichlorophenyl)-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide as a precursor for synthesizing advanced materials with tailored electronic properties. The presence of the dichlorophenyl group enhances the compound's ability to participate in nucleophilic aromatic substitution reactions, making it a valuable intermediate in organic synthesis.

In terms of synthesis, N-(2,5-dichlorophenyl)-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide is typically prepared through multi-step reactions involving chlorination, amidation, and cyclization processes. The synthesis pathway often begins with the preparation of the dichlorophenyl derivative, followed by coupling reactions to introduce the carboxamide group. The final cyclization step forms the pyridazine ring system, resulting in the target compound. This synthetic route is optimized for high yield and purity, ensuring its suitability for both academic research and industrial applications.

One of the most promising applications of this compound lies in its use as a building block for developing novel pharmaceutical agents. The pyridazinone core has been shown to exhibit anti-inflammatory and antioxidant properties in preclinical studies. Additionally, the substitution pattern on the pyridazine ring allows for further functionalization to enhance bioavailability and target specificity. Researchers are actively investigating its potential as a lead compound for treating chronic inflammatory diseases and oxidative stress-related conditions.

Beyond pharmacological applications, N-(2,5-dichlorophenyl)-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide has also found utility in materials science. Its rigid aromatic structure makes it an ideal candidate for constructing advanced polymers and coordination complexes. Recent advancements in polymer chemistry have demonstrated that this compound can serve as a monomer for synthesizing high-performance polymers with improved thermal stability and mechanical strength.

From an environmental perspective, understanding the degradation pathways of N-(2,5-dichlorophenyl)-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide is crucial for assessing its ecological impact. Studies have shown that under aerobic conditions, the compound undergoes microbial degradation through hydrolysis and oxidation mechanisms. This knowledge is essential for developing sustainable manufacturing processes and minimizing environmental risks associated with its production and use.

In conclusion, N-(2,5-dichlorophenyl)-1-methyl-6 oxo 1 6 dihydropyridazine 3 carboxamide (CAS No. 1040661 98 0) is a versatile compound with significant potential across multiple disciplines. Its unique chemical structure enables diverse applications in drug discovery material science and environmental chemistry. As research continues to uncover new insights into its properties and functionalities this compound is poised to play an increasingly important role in advancing scientific innovation.